Cas no 2227744-69-4 (rac-(1R,3R)-3-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227744-69-4
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6294837
• PubChem ID: 165671411
• Update Time: 2025-06-13

rac-(1R,3R)-3-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1765933
• 2227744-69-4

• Inchi： 1S/C14H21NO/c1-9-7-10(16-4)5-6-11(9)13-12(8-15)14(13,2)3/h5-7,12-13H,8,15H2,1-4H3/t12-,13-/m1/s1
• InChI Key： HNYNBESBISPDEI-CHWSQXEVSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Analysis of rac-(1R,3R)-3-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227744-69-4)

The compound rac-(1R,3R)-3-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine, identified by its CAS No. 2227744-69-4, represents a sophisticated chiral molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropylmethanamine backbone and a 4-methoxy-2-methylphenyl substituent, make it a subject of growing interest among chemists and researchers. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from academic and industrial perspectives.

One of the most searched questions in the field of organic chemistry revolves around the synthesis and stereochemistry of chiral compounds like rac-(1R,3R)-3-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine. Researchers often inquire about efficient synthetic routes, enantiomeric purity, and the role of cyclopropane rings in modulating biological activity. Recent studies highlight the importance of such structures in drug design, particularly for targeting G-protein-coupled receptors (GPCRs) and enzymes involved in metabolic pathways. The methoxy and methyl groups on the phenyl ring further enhance its lipophilicity, a critical factor in bioavailability optimization.

In the context of green chemistry and sustainable synthesis, CAS No. 2227744-69-4 has garnered attention due to its potential as a building block for eco-friendly agrochemicals. With increasing global focus on reducing environmental impact, researchers are exploring derivatives of this compound for low-toxicity pesticides and plant growth regulators. The dimethylcyclopropyl moiety, in particular, is known to confer stability against metabolic degradation, a feature highly sought after in crop protection agents.

Another trending topic tied to this compound is its relevance in neuroscience research. The primary amine functionality in rac-(1R,3R)-3-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine suggests possible interactions with neurotransmitter systems, sparking investigations into its psychoactive properties and blood-brain barrier permeability. While not classified as a controlled substance, its structural analogs have been studied for their effects on serotonin and dopamine receptors, aligning with current interests in mental health therapeutics.

From a technical standpoint, analytical challenges associated with CAS No. 2227744-69-4 frequently appear in search queries. Advanced techniques like chiral HPLC and NMR spectroscopy are essential for characterizing its stereoisomers, while LC-MS methods are employed to trace its metabolites in biological systems. These methodologies address the demand for precise quality control in pharmaceutical development, where even minor enantiomeric impurities can significantly alter efficacy.

The commercial availability of rac-(1R,3R)-3-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine also raises questions about supply chain stability and custom synthesis options. As industries prioritize just-in-time manufacturing, suppliers are increasingly offering scalable production solutions for this niche compound. Furthermore, its patent landscape is a hot topic, with several applications pending for its use in novel formulations.

In conclusion, rac-(1R,3R)-3-(4-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227744-69-4) exemplifies the intersection of cutting-edge chemistry and real-world applications. Its versatility across pharmaceuticals, agrochemicals, and neuroscience ensures its continued relevance in scientific discourse, while its structural complexity offers fertile ground for innovation. As research evolves, this compound is poised to remain a focal point for answering pressing questions in molecular design and sustainable science.